molecular formula C10H15FN2 B8526830 1-(5-Fluoropyridin-2-yl)-2,2-dimethylpropan-1-amine CAS No. 1268883-39-1

1-(5-Fluoropyridin-2-yl)-2,2-dimethylpropan-1-amine

Cat. No.: B8526830
CAS No.: 1268883-39-1
M. Wt: 182.24 g/mol
InChI Key: WPRXXGZKFVDYPB-UHFFFAOYSA-N
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Description

1-(5-Fluoropyridin-2-yl)-2,2-dimethylpropan-1-amine is a useful research compound. Its molecular formula is C10H15FN2 and its molecular weight is 182.24 g/mol. The purity is usually 95%.
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Properties

CAS No.

1268883-39-1

Molecular Formula

C10H15FN2

Molecular Weight

182.24 g/mol

IUPAC Name

1-(5-fluoropyridin-2-yl)-2,2-dimethylpropan-1-amine

InChI

InChI=1S/C10H15FN2/c1-10(2,3)9(12)8-5-4-7(11)6-13-8/h4-6,9H,12H2,1-3H3

InChI Key

WPRXXGZKFVDYPB-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C(C1=NC=C(C=C1)F)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To an ice-cooled solution of 5-fluoropicolinaldehyde (0.10 g, 0.799 mmol) in THF (5 mL) was added a 1.0 M THF solution of LiHMDS (0.879 mL, 0.879 mmol). The violet solution was stirred at 0° C. for 20 min then cooled to −78° C. A 1.7 M pentane solution of tert-butyllithium (0.470 mL, 0.799 mmol) was added dropwise. Stirring was continued for 1.5 h at −78° C. The reaction was carefully quenched by addition of water (20 mL). The layers were separated, and the aqueous layer was extracted with ethyl acetate. The combined organics were washed with brine, dried over anhydrous MgSO4, filtered, then concentrated to give the title compound (123 mg) as an orange oil. LCMS m/z=183.2 [M+H]+.
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